6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C22H27ClN2O3S
• Molecular Weight: 435 g/mol
• IUPAC Name: 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C22H27ClN2O3S/c1-22(2,3)14-6-9-16-17(12-14)29-21(18(16)20(28)24-10-11-26)25-19(27)13-4-7-15(23)8-5-13/h4-5,7-8,14,26H,6,9-12H2,1-3H3,(H,24,28)(H,25,27)
• InChI Key: QOSZCIFUOCSPTQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NCCO)NC(=O)C3=CC=C(C=C3)Cl

Description

6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has potential applications in various fields. One of the significant applications is in the treatment of cancer. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has been used in the treatment of breast cancer, lung cancer, and colon cancer.

Mechanism of Action

The mechanism of action of 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the inhibition of protein kinases. This compound inhibits the activity of protein kinases, which are enzymes that play a crucial role in the growth and division of cells. By inhibiting the activity of protein kinases, this compound can prevent the growth and division of cancer cells.
Biochemical and Physiological Effects
6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several biochemical and physiological effects. It can inhibit the growth of cancer cells, induce apoptosis, and prevent angiogenesis. This compound can also modulate the immune system and enhance the activity of immune cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its anti-cancer properties. It can be used to study the mechanisms of cancer growth and division. However, one of the limitations is that it is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to study its potential applications in other fields, such as immunology and infectious diseases. Another direction is to investigate its properties in combination with other compounds to enhance its anti-cancer properties. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Conclusion
In conclusion, 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a promising chemical compound with potential applications in various fields. Its anti-cancer properties and mechanism of action make it a valuable tool for studying cancer growth and division. However, more research is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves several steps. The first step is the reaction of 4-chlorobenzoic acid with tert-butylamine to form 4-chlorobenzamide. The second step involves the reaction of 4-chlorobenzamide with 2-hydroxyethylamine to form 2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)benzamide. The third step involves the reaction of 2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)benzamide with 2,3-epoxypropyl thiophene to form 6-tert-butyl-2-[(4-chlorobenzoyl)amino]-N-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide.